Cas no 111795-60-9 (2(1H)-Pyrimidinone,4-amino-1-[(1R,2S,3R,4R)-2-amino-3-hydroxy-4-(hydroxymethyl)cyclopentyl]-, rel-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-[(1R,2S,3R,4R)-2-amino-3-hydroxy-4-(hydroxymethyl)cyclopentyl]-, rel-
• CAS No: 111795-60-9
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 157614
• PubChem ID: 189918
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[(1R,2S,3R,4R)-2-amino-3-hydroxy-4-(hydroxymethyl)cyclopentyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[(1R,2S,3R,4R)-2-amino-3-hydroxy-4-(hydroxymethyl)cyclopentyl]-, rel-
• 1-(2-amino-3-hydroxy-4-(hydroxymethyl)cyclopentyl)-2(1H)-pyrimidinone
• 1-[2-amino-3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2-one
• 2(1H)-Pyrimidinone,4-amino-1-[(1R,2S,3R,4R)-2-amino-3-hydroxy-4-(hydroxymethyl)cyclopentyl]-, ...
• 1-[2-amino-3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2(1H)-one
• 1-Ahhcp
• 2(1H)-pyrimidinone, 1-(2-amino-3-hydroxy-4-(hydroxymethyl)cyclopentyl)-
• 4-amino-1-[(1R,2S,3R,4R)-2-amino-3-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2(1H)-one
• DTXSID00920572
• 111795-60-9

• Inchi： 1S/C10H15N3O3/c11-8-7(4-6(5-14)9(8)15)13-3-1-2-12-10(13)16/h1-3,6-9,14-15H,4-5,11H2
• InChI Key： BSXUSNWVPBLSKG-UHFFFAOYSA-N
• SMILES： OC1C(C(CC1CO)N1C(N=CC=C1)=O)N

Computed Properties

• Exact Mass: 225.111
• Monoisotopic Mass: 225.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 438.4°Cat760mmHg
• Flash Point: 218.9°C
• Refractive Index: 1.766
• PSA: 101.37000
• LogP: -0.81490